Cas no 5249-42-3 (L-Glutamic acid, N-formyl-, 5-(phenylmethyl) ester)

• Product Name: L-Glutamic acid, N-formyl-, 5-(phenylmethyl) ester
• CAS No: 5249-42-3
• MF: C₁₄H₁₃NO
• MW: 211.259123563766
• CID: 386446
• PubChem ID: 68496
• Update Time: 2025-04-19

L-Glutamic acid, N-formyl-, 5-(phenylmethyl) ester Chemical and Physical Properties

Names and Identifiers

• L-Glutamic acid, N-formyl-, 5-(phenylmethyl) ester
• Glutamic acid, N-formyl-, 5-benzyl ester, L- (8CI)
• Glutamic acid, N-formyl-,5-benzyl ester (7CI)
• N1-(3-methylphenyl)benzamide
• HMS550B06
• NS00033896
• N-(3-methylphenyl)benzamide
• EINECS 209-490-2
• N-BENZOYL-3-METHYLANILINE
• AKOS000439890
• 5249-42-3
• 6U665W3ZZE
• CS-0322887
• Cambridge id 5249423
• 582-77-4
• NSC4711
• DP 00450
• Maybridge1_003020
• NSC-4711
• Benzamide, N-(3-methylphenyl)-
• NSC 4711
• SR-01000512316
• 3'-Methylbenzanilide
• PDEGMQCBLXQVLD-UHFFFAOYSA-N
• UNII-6U665W3ZZE
• DTXSID60206945
• m-Benzotoluidide
• n-m-tolyl-benzamide
• Benzamide, N-m-tolyl-
• N-(m-Tolyl)benzamide
• AI3-01421
• SCHEMBL259468
• Z27791117
• CHEMBL2234179
• SR-01000512316-1
• N-Benzoyl-m-toluidine

• Inchi： 1S/C14H13NO/c1-11-6-5-9-13(10-11)15-14(16)12-7-3-2-4-8-12/h2-10H,1H3,(H,15,16)
• InChI Key： PDEGMQCBLXQVLD-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)NC1=CC=CC(C)=C1

Computed Properties

• Exact Mass: 264.08722
• Monoisotopic Mass: 211.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 95.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides